5-(4-chlorophenyl)-5-hydroxy-2,2-dimethyl-3-hexanone

• IUPAC Name: 5-(4-chlorophenyl)-5-hydroxy-2,2-dimethylhexan-3-one
• InChI: InChI=1S/C14H19ClO2/c1-13(2,3)12(16)9-14(4,17)10-5-7-11(15)8-6-10/h5-8,17H,9H2,1-4H3
• InChI Key: ZRTCFZYMFAPHJY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)CC(C)(C1=CC=C(C=C1)Cl)O
• Molecular Formula: C14H19ClO2
• Molecular Weight: 254.75 g/mol

Description

5-(4-chlorophenyl)-5-hydroxy-2,2-dimethyl-3-hexanone, also known as SARM S-4, is a selective androgen receptor modulator (SARM) that has been extensively studied for its potential applications in various fields, including sports medicine, cancer research, and muscle wasting diseases.

Scientific Research Applications

5-(4-chlorophenyl)-5-hydroxy-2,2-dimethyl-3-hexanone S-4 has been studied extensively for its potential applications in various fields, including sports medicine, cancer research, and muscle wasting diseases. In sports medicine, 5-(4-chlorophenyl)-5-hydroxy-2,2-dimethyl-3-hexanone S-4 has been shown to increase lean muscle mass and improve bone density without the negative side effects associated with traditional anabolic steroids. In cancer research, 5-(4-chlorophenyl)-5-hydroxy-2,2-dimethyl-3-hexanone S-4 has been shown to inhibit the growth of androgen-sensitive prostate cancer cells. In muscle wasting diseases, 5-(4-chlorophenyl)-5-hydroxy-2,2-dimethyl-3-hexanone S-4 has been shown to increase muscle mass and improve muscle strength in animal models.

Mechanism of Action

5-(4-chlorophenyl)-5-hydroxy-2,2-dimethyl-3-hexanone S-4 works by selectively binding to androgen receptors in the body, which are responsible for regulating the growth and development of male sexual characteristics. By binding to these receptors, 5-(4-chlorophenyl)-5-hydroxy-2,2-dimethyl-3-hexanone S-4 can increase muscle mass and bone density while reducing fat mass. Unlike traditional anabolic steroids, 5-(4-chlorophenyl)-5-hydroxy-2,2-dimethyl-3-hexanone S-4 does not bind to other receptors in the body, which can lead to negative side effects.
Biochemical and Physiological Effects:
5-(4-chlorophenyl)-5-hydroxy-2,2-dimethyl-3-hexanone S-4 has been shown to increase lean muscle mass and improve bone density in animal models. It has also been shown to reduce fat mass and improve insulin sensitivity. In addition, 5-(4-chlorophenyl)-5-hydroxy-2,2-dimethyl-3-hexanone S-4 has been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(4-chlorophenyl)-5-hydroxy-2,2-dimethyl-3-hexanone S-4 in lab experiments is its selectivity for androgen receptors, which reduces the risk of negative side effects. Additionally, 5-(4-chlorophenyl)-5-hydroxy-2,2-dimethyl-3-hexanone S-4 is relatively easy to synthesize and has a long half-life, which makes it ideal for long-term studies. However, one of the limitations of using 5-(4-chlorophenyl)-5-hydroxy-2,2-dimethyl-3-hexanone S-4 in lab experiments is its relatively low potency compared to other 5-(4-chlorophenyl)-5-hydroxy-2,2-dimethyl-3-hexanones, which may require higher doses to achieve the desired effects.

Future Directions

There are several future directions for research on 5-(4-chlorophenyl)-5-hydroxy-2,2-dimethyl-3-hexanone S-4. One area of interest is the potential use of 5-(4-chlorophenyl)-5-hydroxy-2,2-dimethyl-3-hexanone S-4 in the treatment of muscle wasting diseases, such as sarcopenia and cachexia. Another area of interest is the development of more potent and selective 5-(4-chlorophenyl)-5-hydroxy-2,2-dimethyl-3-hexanones that can be used in a variety of applications, including sports medicine, cancer research, and muscle wasting diseases. Additionally, further research is needed to fully understand the mechanism of action of 5-(4-chlorophenyl)-5-hydroxy-2,2-dimethyl-3-hexanone S-4 and its potential long-term effects on the body.
Conclusion:
In conclusion, 5-(4-chlorophenyl)-5-hydroxy-2,2-dimethyl-3-hexanone S-4 is a selective androgen receptor modulator that has been extensively studied for its potential applications in various fields, including sports medicine, cancer research, and muscle wasting diseases. Its selectivity for androgen receptors and relatively low risk of negative side effects make it an attractive option for lab experiments. However, further research is needed to fully understand its mechanism of action and potential long-term effects on the body.

Synthesis Methods

5-(4-chlorophenyl)-5-hydroxy-2,2-dimethyl-3-hexanone S-4 can be synthesized using a variety of methods, including the reaction of 4-chloro-3-nitrobenzaldehyde with 2,2-dimethyl-3-hexanone in the presence of zinc and ammonium formate. Other methods involve the use of palladium-catalyzed coupling reactions or the reduction of a nitro group followed by the addition of a phenyl group.